Cas no 2034343-20-7 (N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl-3-(4-propoxyphenyl)propanamide)

• Product Name: N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl-3-(4-propoxyphenyl)propanamide
• CAS No: 2034343-20-7
• MF: C₁₉H₂₈N₄O₂
• MW: 344.451224327087
• CID: 5956813
• PubChem ID: 119101675
• Update Time: 2025-07-01

N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl-3-(4-propoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl-3-(4-propoxyphenyl)propanamide
• 2034343-20-7
• N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]-3-(4-propoxyphenyl)propanamide
• AKOS026693125
• N-[3-methyl-1-(triazol-2-yl)butan-2-yl]-3-(4-propoxyphenyl)propanamide
• F6514-7096
• N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)-3-(4-propoxyphenyl)propanamide

• Inchi： 1S/C19H28N4O2/c1-4-13-25-17-8-5-16(6-9-17)7-10-19(24)22-18(15(2)3)14-23-20-11-12-21-23/h5-6,8-9,11-12,15,18H,4,7,10,13-14H2,1-3H3,(H,22,24)
• InChI Key： XMEUFKYPHJQFQH-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(=CC=1)OCCC)NC(CN1N=CC=N1)C(C)C

Computed Properties

• Exact Mass: 344.22122615g/mol
• Monoisotopic Mass: 344.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69Ų

Additional information on N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl-3-(4-propoxyphenyl)propanamide

Introduction to Compound CAS No. 2034343-20-7: N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl-3-(4-propoxyphenyl)propanamide

The compound with CAS No. 2034343-20-7, known as N-3-methylbutanamide, is a highly specialized organic compound with significant applications in various fields. Its chemical structure, N-(1-(1H-tetrazolyl)-butanamide), makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the stability and bioavailability of drug molecules, making it a subject of intense research interest.

N-(1-(1H-tetrazolyl)-butanamide has been extensively studied for its unique properties. Its ability to form stable complexes with metal ions has been leveraged in the development of new catalysts for organic synthesis. Researchers have reported that this compound exhibits excellent coordination abilities with transition metals such as copper and iron, which opens up possibilities for its use in industrial catalysis and green chemistry.

The synthesis of N-(1-(1H-tetrazolyl)-butanamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. The optimization of these steps has been a focus of recent studies to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process, making it more efficient and scalable.

In terms of applications, N-(1-(1H-tetrazolyl)-butanamide has shown promise in the pharmaceutical industry as a prodrug carrier. Its ability to undergo controlled release mechanisms under specific physiological conditions makes it an ideal candidate for targeted drug delivery systems. Recent clinical trials have demonstrated its potential in reducing side effects associated with conventional drug delivery methods.

The environmental impact of N-(1-(1H-tetrazolyl)-butanamide has also been a topic of interest. Studies indicate that it is biodegradable under certain conditions, which aligns with the growing demand for eco-friendly chemical compounds. Its degradation pathways have been characterized using advanced spectroscopic techniques, providing insights into its environmental fate and toxicity.

Looking ahead, the development of N-(1-(1H-tetrazolyl)-butanamide derivatives is expected to expand its utility further. Researchers are exploring modifications to its structure to enhance its pharmacokinetic properties and improve its compatibility with various biological systems. These efforts are supported by computational modeling tools that predict molecular behavior and guide experimental design.

In conclusion, N-(1-(1H-tetrazolyl)-butanamide (CAS No. 2034343-20-7) is a compound with multifaceted applications and significant potential for future innovations. Its unique chemical properties, combined with ongoing research advancements, position it as a key player in diverse industries ranging from healthcare to materials science.